7-ethyl-8-((2-hydroxypropyl)thio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-ethyl-8-(2-hydroxypropylsulfanyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C12H18N4O3S/c1-5-16-8-9(13-11(16)20-6-7(2)17)14(3)12(19)15(4)10(8)18/h7,17H,5-6H2,1-4H3
• InChI Key: OEXLCMDXTYIOLF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1SCC(C)O)N(C(=O)N(C2=O)C)C
• Molecular Formula: C12H18N4O3S
• Molecular Weight: 298.36 g/mol

Description

7-ethyl-8-((2-hydroxypropyl)thio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, also known as EHTPD, is a synthetic compound that belongs to the class of purine derivatives. It has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

Researchers have focused on synthesizing various heterocyclic compounds, including derivatives similar to the specified compound, exploring their chemical properties, and developing methods for their characterization. For example, Hassaneen et al. (2003) discussed the synthesis of polyfunctional fused heterocyclic compounds through reactions involving indene-1,3-diones, highlighting the structural establishment of new compounds based on chemical and spectroscopic evidence (Hassaneen, Tayseer A. Abdallah, H. A. Abdelhadi, H. M. Hassaneen, & R. Pagni, 2003). Similarly, Shaker (2011) investigated the synthesis and study of mixed ligand-metal complexes, providing insights into the coordination chemistry of related purine derivatives (Shaker, 2011).

Potential Biological Activities

The exploration of biological activities is another crucial aspect of research on such compounds. Cho et al. (2015) identified a new chemical inhibitor against the SARS coronavirus helicase, demonstrating the potential of purine derivatives in antiviral research (Cho, Jin-Moo Lee, H. Ahn, & Yong-Joo Jeong, 2015). Additionally, Avdović et al. (2017) synthesized and characterized a new palladium(II) complex with a coumarin-derived ligand related to purine structures, examining its cytotoxicity and suggesting potential applications in cancer therapy (Avdović, D. Stojković, V. Jevtić, M. Kosić, Biljana Ristić, L. Harhaji-Trajković, Milena D. Vukić, N. Vukovic, Z. Marković, I. Potočňák, & S. Trifunović, 2017).